Cas no 2138102-00-6 (3-(But-2-yn-1-yl)-4-methylcyclohexan-1-one)

3-(But-2-yn-1-yl)-4-methylcyclohexan-1-one is a cyclic ketone derivative featuring a but-2-yn-1-yl substituent and a methyl group on the cyclohexanone ring. This compound is of interest in synthetic organic chemistry due to its structural complexity, which allows for further functionalization and application in the synthesis of more complex molecules. The presence of the alkyne group offers reactivity for click chemistry or cross-coupling reactions, while the cyclohexanone scaffold provides a versatile intermediate for pharmaceuticals, agrochemicals, or fragrances. Its well-defined structure ensures consistency in research and industrial applications, making it a valuable building block in fine chemical synthesis.

3-(But-2-yn-1-yl)-4-methylcyclohexan-1-one structure

2138102-00-6 structure

Product Name:3-(But-2-yn-1-yl)-4-methylcyclohexan-1-one

CAS No:2138102-00-6

MF:C₁₁H₁₆O

MW:164.244143486023

CID:6526257

PubChem ID:165875284

Update Time:2025-10-18

3-(But-2-yn-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- EN300-1156513
- 2138102-00-6
- 3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one
- 3-(But-2-yn-1-yl)-4-methylcyclohexan-1-one
- Inchi： 1S/C11H16O/c1-3-4-5-10-8-11(12)7-6-9(10)2/h9-10H,5-8H2,1-2H3
- InChI Key： GMXPDQYKVGJCIF-UHFFFAOYSA-N
- SMILES： O=C1CCC(C)C(CC#CC)C1

Computed Properties

Exact Mass: 164.120115130g/mol
Monoisotopic Mass: 164.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 17.1Å²

3-(But-2-yn-1-yl)-4-methylcyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1156513-0.05g	3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one	2138102-00-6	0.05g	$1056.0	2023-05-26
Enamine	EN300-1156513-0.1g	3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one	2138102-00-6	0.1g	$1106.0	2023-05-26
Enamine	EN300-1156513-0.25g	3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one	2138102-00-6	0.25g	$1156.0	2023-05-26
Enamine	EN300-1156513-0.5g	3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one	2138102-00-6	0.5g	$1207.0	2023-05-26
Enamine	EN300-1156513-1.0g	3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one	2138102-00-6	1g	$1256.0	2023-05-26
Enamine	EN300-1156513-2.5g	3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one	2138102-00-6	2.5g	$2464.0	2023-05-26
Enamine	EN300-1156513-5.0g	3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one	2138102-00-6	5g	$3645.0	2023-05-26
Enamine	EN300-1156513-10.0g	3-(but-2-yn-1-yl)-4-methylcyclohexan-1-one	2138102-00-6	10g	$5405.0	2023-05-26